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Compound of Interest

2-Hydroxy-3-(morpholin-4-
Compound Name:
yl)propanoic acid

Cat. No.: B13252725

Get Quote

Executive Summary & Scope

Morpholine hydroxy acids represent a critical structural class in pharmaceutical research, often

appearing as active pharmaceutical ingredients (APIs), synthetic intermediates, or oxidative
metabolites (e.g., ring-opened products of morpholine-containing drugs like gefitinib or
linezolid).

This guide compares the fragmentation behaviors of two distinct structural subclasses:
¢ Class A: Intact Morpholine Ring Derivatives (Morpholine ring + Hydroxy acid side chain).

e Class B: Ring-Opened Metabolites (Linear N-substituted hydroxy acids resulting from
oxidative cleavage).

Key Differentiator: The stability of the morpholine ring cation (

86) versus the facile water loss characteristic of the linear hydroxy acid chain.

Experimental Configuration (Protocol)
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To ensure reproducible fragmentation data, the following experimental setup is recommended.
This protocol prioritizes Electrospray lonization (ESI) due to the polarity of hydroxy acids.

Standardized LC-MSI/IMS Protocol

Parameter Setting / Description Rationale

Pos (+): Protonation of
morpholine N (High PA).[1]
Neg (-): Deprotonation of
Carboxylic Acid (COOH).

lonization Mode ESI Positive (+) & Negative (-)

Promotes ionization (

Mobile Phase A 0.1% Formic Acid in Water ) for the basic morpholine

nitrogen.

. o Aprotic solvent favors
Mobile Phase B Acetonitrile (MeCN) )
desolvation.

Low CE preserves the
Collision Energy Stepped (15, 30, 45 eV) molecular ion; High CE reveals
ring cleavage.

Required to distinguish
Analyzer Q-TOF or Orbitrap (High Res) isobaric losses (e.g., CO vs.
C2H4).

Critical Control: Always run a blank solvent injection and a structural isomer standard (e.g., a

piperazine analogue) to validate system cleanliness and fragmentation specificity.

Fragmentation Mechanisms & Pathways[2][3][4][5]
[6]
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Class A: Intact Morpholine Ring with Hydroxy Acid Side
Chain

Structure: A morpholine ring nitrogen-bonded to an alkyl chain containing -OH and -COOH
groups.

Primary Driver: The basic nitrogen atom captures the proton (

). Fragmentation is driven by charge-remote and charge-proximal effects.

o Neutral Loss of Water (
, -18 Da):

o Mechanism: E1-like elimination from the hydroxyl group, often assisted by the neighboring
carbonyl or the morpholine nitrogen (anchimeric assistance).

o Observation: Dominant in low CE spectra.

e Morpholine Ring Cleavage (Cross-Ring):
o Mechanism: Retro-Diels-Alder (RDA) type cleavage or internal elimination.
o Diagnostic lon:

86 (protonated morpholine) or

100 (N-methyl morpholine).
¢ Alpha-Cleavage (Side Chain):

o Cleavage adjacent to the morpholine nitrogen yielding the iminium ion.

Class B: Ring-Opened Metabolites (Oxidative Cleavage)

Structure: Linear chains (e.g., (2-hydroxyethoxy)acetic acid derivatives) formed by metabolic
oxidation of the morpholine C-C bonds.
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Primary Driver: The loss of the cyclic constraint allows for rapid sequential losses of small
neutrals.

o Decarboxylation (

, -44 Da):

o Observation: Prominent in ESI(-) mode.
e Sequential Ethylene Oxide Loss:

o The "opened" morpholine chain often mimics PEG (polyethylene glycol) fragmentation,
losing

units (-44 Da).

Visualization of Fragmentation Pathways[3][6][7]

The following diagram illustrates the divergent pathways for an intact morpholine derivative
versus its ring-opened metabolite.
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Precursor: Morpholine Hydroxy Acid

Metabolite Sample

Pathway A: Intact Ring Pathway B: Ring-Opened
(Side Chain Frag) (Metabolic/Oxidative)
-18 Da
[M+H - H2O]+ [M-H - CO2]- Chain Scission
(Dehydration) (Decarboxylation) (Loss of C2H40)

:

Alpha-Cleavage
(Loss of Acid Chain)

Diagnostic lon
m/z 86 (C4H8NO+)

Click to download full resolution via product page

Caption: Divergent fragmentation logic: Intact rings yield m/z 86; opened metabolites favor
chain scission.

Comparative Data: Diagnostic lons

The table below summarizes the key spectral differences to distinguish between these
structural isomers.
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Intact Morpholine

Feature o Ring-Opened Metabolite
Derivative
Base Peak (ESI+) or
86.0600 ; -
Diagnostic Fragment ( 105 or 119 (Linear chain
) fragments)
18), 44),
Neutral Losses (18) “4)
(46) (44)
N-Oxides show
(Loss of O) vs. Hydroxy acids
N-Oxide Distinction N/A which show
(Loss of
)-[1]
Isotopic Pattern Standard Standard

Differentiation Strategy (Self-Validating Protocol)

To confirm if a metabolite is a Hydroxylated Morpholine (Ring Intact) or a Ring-Opened Acid:
e Check for

86: Apply high collision energy (40-50 eV). If
86 is absent, the ring is likely opened.

o Deuterium Exchange: Perform analysis in

o Hydroxy Acid: Number of exchangeable protons = 2 (-OH, -COOH).
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o N-Oxide: Number of exchangeable protons = 0 (if no other OH present).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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